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For Researchers, Scientists, and Drug Development Professionals

Abstract

CAY10526 is a potent and selective inhibitor of microsomal prostaglandin E synthase-1
(mPGES-1), a key enzyme in the production of prostaglandin E2 (PGE2).[1][2] By selectively
targeting mPGES-1, CAY10526 effectively reduces PGE2 levels without impacting the
cyclooxygenase-2 (COX-2) enzyme.[1][2] These characteristics make it a valuable tool for
investigating the role of the mPGES-1/PGE2 pathway in various physiological and pathological
processes, including inflammation and cancer. This document provides detailed information on
the solubility of CAY10526 in Dimethyl Sulfoxide (DMSO), protocols for its use in common
laboratory applications, and an overview of its mechanism of action.

Solubility in DMSO

CAY10526 exhibits good solubility in DMSO, facilitating the preparation of stock solutions for in
vitro and in vivo studies. For optimal dissolution, sonication or warming may be beneficial.
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Molar
Solvent Solubility Concentration (at Notes
specified mg/mL)

Sonication is
DMSO 16 mg/mL][3] 51.42 mM[3]

recommended.[3]
DMSO 30 mg/mL[1][4] 96.41 mM

Requires

ultrasonication,
DMSO 66.67 mg/mL 214.27 mM

warming, and heating
to 60°C.[5]

Molecular Weight of CAY10526: 311.1 g/mol [1]

Mechanism of Action

CAY10526 selectively inhibits the mPGES-1 enzyme, which is responsible for the conversion of
PGH2 to PGE2. This leads to a reduction in PGE2 production, a key mediator of inflammation
and cell proliferation. The inhibitory action of CAY10526 has been shown to impact several

downstream signaling pathways.
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Caption: CAY10526 inhibits mMPGES-1, blocking PGE2 production and downstream signaling.
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Experimental Protocols
Preparation of a 10 mM Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of CAY10526 in DMSO, a
common starting concentration for in vitro experiments.

@—> 6. Store at -20°C or -80°C }—D@

1. Weigh 3.11 mg 2.Add 1 mL of B VT ] 4. Sonicate if necessary
of CAY10526 anhydrous DMSO ghly for complete dissolution

5. Aliquot into smaller
volumes

Click to download full resolution via product page
Caption: Workflow for preparing a 10 mM CAY10526 stock solution in DMSO.
Materials:
o CAY10526 (powder)
e Anhydrous Dimethyl Sulfoxide (DMSO)
¢ Microcentrifuge tubes
» Calibrated balance
o Pipettes and sterile tips
o \Vortex mixer
e Sonicator (optional)
Procedure:

o Weighing: Carefully weigh 3.11 mg of CAY10526 powder and transfer it to a microcentrifuge
tube.

 Dissolving: Add 1 mL of anhydrous DMSO to the tube containing the CAY10526 powder.

e Mixing: Vortex the tube thoroughly for several minutes to facilitate dissolution.
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» Sonication (if required): If the compound does not fully dissolve, sonicate the tube in a water
bath for 5-10 minutes. Gentle warming to 37°C can also aid dissolution.

 Aliquoting: Once fully dissolved, aliquot the stock solution into smaller, single-use volumes to
avoid repeated freeze-thaw cycles.

o Storage: Store the aliquots at -20°C for short-term storage (up to 1 month) or -80°C for long-
term storage (up to 6 months).[2]

In Vitro Cell-Based Assay: Inhibition of PGE2 Production

This protocol outlines a general method to assess the inhibitory effect of CAY10526 on PGE2
production in cultured cells, such as RAW 264.7 macrophages.

Materials:

e RAW 264.7 cells (or other suitable cell line)
o Complete cell culture medium

» Lipopolysaccharide (LPS)

e CAY10526 stock solution (10 mM in DMSO)
e Phosphate-Buffered Saline (PBS)

o PGE2 ELISA kit

o 96-well cell culture plates

Procedure:

e Cell Seeding: Seed RAW 264.7 cells in a 96-well plate at a density of 1 x 10”5 cells/well and
allow them to adhere overnight.

e Pre-treatment: The next day, replace the medium with fresh medium containing various
concentrations of CAY10526 (e.g., 0.1, 1, 10, 50 uM). Include a vehicle control (DMSO only).
Incubate for 1-2 hours.
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» Stimulation: Add LPS to a final concentration of 1 pg/mL to all wells except for the negative
control.

 Incubation: Incubate the plate for 24 hours at 37°C in a CO2 incubator.

o Supernatant Collection: After incubation, centrifuge the plate and carefully collect the cell
culture supernatant.

o PGE2 Measurement: Measure the concentration of PGE2 in the supernatant using a
commercial PGE2 ELISA kit, following the manufacturer's instructions.

o Data Analysis: Calculate the IC50 value of CAY10526 for PGE2 inhibition. The reported IC50
for CAY10526 in LPS-stimulated RAW 264.7 cells is 1.8 uM.[1][3]

Quantitative Data

The following table summarizes the reported IC50 values for CAY10526 in various cell lines
and experimental conditions.

Cell Line Assay IC50 Value Reference

PGE2 Production

RAW 264.7 o 1.8 uM [1][3]
Inhibition

Melanoma Cell Lines Cell Viability <5 uM

T-cell Acute )

) PGE2 Synthesis

Lymphoblastic ) 16.7 uM (at 24h) [6]
Reduction

Leukemia (T-ALL)

Hut78 (T-cell o
Cell Viability 27.64 uM (at 24h) [7]

lymphoma)

In Vivo Applications

CAY10526 has been utilized in preclinical animal models to investigate its anti-tumor and anti-
inflammatory effects. For in vivo studies, CAY10526 can be administered via intraperitoneal
(i.p.) injection. A reported dosage in a mouse model of lung metastasis was 5 mg/kg daily for 7
days.[8][9]
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Troubleshooting

o Precipitation in Media: If precipitation is observed when diluting the DMSO stock solution in
aqueous media, try using a lower final concentration of DMSO (typically < 0.5%). Preparing
an intermediate dilution in a serum-containing medium before adding to the final culture can
also be beneficial.

o Low Potency: Ensure the stock solution has been stored correctly and has not undergone
multiple freeze-thaw cycles. Verify the final concentration of CAY10526 in the assay.

o Cell Toxicity: At higher concentrations, CAY10526 can induce apoptosis.[6] It is important to
determine the optimal non-toxic working concentration for your specific cell line and
experimental duration through a dose-response curve.

Safety Precautions

CAY10526 is for research use only and not for human or veterinary use.[1] Standard laboratory
safety practices should be followed when handling this compound. Wear appropriate personal
protective equipment (PPE), including gloves, lab coat, and safety glasses. Handle the powder
in a well-ventilated area or a chemical fume hood.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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